Cas no 83177-53-1 (3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-)

• Product name: 3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-
• CAS No: 83177-53-1
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 583408
• PubChem ID: 12719865

3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-
• 1-(2-METHYLPHENYL)-3-AZABICYCLO[3.1.0]HEXANE
• 1-tolyl-3-azabicyclo-[3.1.0]hexane
• DTXSID70507975
• CHEMBL1193850
• 1-(o-Tolyl)-3-azabicyclo[3.1.0]hexane
• CS-0456058
• SCHEMBL3477065
• 83177-53-1

• Inchi： InChI=1S/C12H15N/c1-9-4-2-3-5-11(9)12-6-10(12)7-13-8-12/h2-5,10,13H,6-8H2,1H3
• InChI Key： XZXNQDCVMLECPM-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C23CC2CNC3

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų